![molecular formula C18H23NO2S B281134 5-tert-butyl-2,3-dimethyl-N-phenylbenzenesulfonamide](/img/structure/B281134.png)
5-tert-butyl-2,3-dimethyl-N-phenylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-tert-butyl-2,3-dimethyl-N-phenylbenzenesulfonamide, also known as TBNPA, is a chemical compound widely used in scientific research. TBNPA is a sulfonamide compound with a phenyl group attached to it, and it is commonly used as a reagent in organic synthesis reactions.
Mechanism of Action
The mechanism of action of 5-tert-butyl-2,3-dimethyl-N-phenylbenzenesulfonamide is not fully understood, but it is believed to act as a nucleophile in various reactions. In organic synthesis reactions, this compound can react with electrophiles such as carbonyl compounds, forming an imine intermediate. This compound can also act as a catalyst in various reactions, where it can facilitate the formation of new chemical bonds.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that this compound can exhibit antimicrobial activity against various bacteria and fungi, suggesting that it may have potential as a new antibiotic. Additionally, this compound has been shown to be non-toxic at low concentrations, making it a safe reagent to use in scientific research.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-tert-butyl-2,3-dimethyl-N-phenylbenzenesulfonamide in lab experiments is its versatility. This compound can be used as a reagent in various organic synthesis reactions and can also act as a catalyst in certain reactions. Additionally, this compound is relatively non-toxic at low concentrations, making it a safe reagent to use in a laboratory setting.
However, there are also some limitations associated with the use of this compound. One limitation is its low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, this compound can be expensive to purchase, which may limit its use in certain research settings.
Future Directions
There are several future directions for the use of 5-tert-butyl-2,3-dimethyl-N-phenylbenzenesulfonamide in scientific research. One potential direction is the development of new antibiotics based on the antimicrobial activity of this compound. Additionally, this compound could be used as a catalyst in the synthesis of new compounds, including heterocycles and natural products. Finally, further research could be conducted to better understand the mechanism of action of this compound and its potential applications in various chemical reactions.
Synthesis Methods
5-tert-butyl-2,3-dimethyl-N-phenylbenzenesulfonamide can be synthesized by reacting 2,3-dimethylbenzenesulfonyl chloride with tert-butylamine and phenylamine in the presence of a base such as triethylamine. The reaction proceeds through an SN2 mechanism, and the resulting product is purified through recrystallization. The yield of the reaction is typically around 70-80%.
Scientific Research Applications
5-tert-butyl-2,3-dimethyl-N-phenylbenzenesulfonamide has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis reactions, where it can be used to protect amines and other functional groups. This compound can also be used as a catalyst in various reactions, including the synthesis of heterocycles and the reduction of ketones. Additionally, this compound has been shown to exhibit antimicrobial activity against various bacteria and fungi, making it a potential candidate for the development of new antibiotics.
Properties
Molecular Formula |
C18H23NO2S |
---|---|
Molecular Weight |
317.4 g/mol |
IUPAC Name |
5-tert-butyl-2,3-dimethyl-N-phenylbenzenesulfonamide |
InChI |
InChI=1S/C18H23NO2S/c1-13-11-15(18(3,4)5)12-17(14(13)2)22(20,21)19-16-9-7-6-8-10-16/h6-12,19H,1-5H3 |
InChI Key |
YAMJDPOHAQRADR-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC(=C1)C(C)(C)C)S(=O)(=O)NC2=CC=CC=C2)C |
Canonical SMILES |
CC1=CC(=CC(=C1C)S(=O)(=O)NC2=CC=CC=C2)C(C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.